Cas no 1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid)
1204475-86-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
CAS No:1204475-86-4
MF:C9H6N2O4
MW:206.154942035675
CID:835322
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
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- Inchi: InChI=1S/C9H6N2O4/c12-8(13)5-4-2-1-3-10-7(4)11-6(5)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
- InChI Key: JAUCWBBRMXGDBE-UHFFFAOYSA-N
- SMILES: C1=CC2=C(N=C1)NC(=C2C(=O)O)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid) Related Products
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